Cas no 647021-16-7 (Butanoic acid, (2S)-2-piperidinylmethyl ester)

• Product Name: Butanoic acid, (2S)-2-piperidinylmethyl ester
• CAS No: 647021-16-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 418302
• PubChem ID: 71379068
• Update Time: 2025-04-19

Butanoic acid, (2S)-2-piperidinylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, (2S)-2-piperidinylmethyl ester
• 647021-16-7
• DTXSID40801659
• [(2S)-Piperidin-2-yl]methyl butanoate

• Inchi： 1S/C10H19NO2/c1-2-5-10(12)13-8-9-6-3-4-7-11-9/h9,11H,2-8H2,1H3/t9-/m0/s1
• InChI Key： IELZVUTXZQTIRM-VIFPVBQESA-N
• SMILES： O(C(CCC)=O)C[C@@H]1CCCCN1

Computed Properties

• Exact Mass: 185.14167
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• PSA: 38.33